Cas no 154229-21-7 (D4-abiraterone)

D4-abiraterone structure
D4-abiraterone structure
Product Name:D4-abiraterone
CAS No:154229-21-7
MF:C24H29NO
MW:347.493166685104
MDL:MFCD31544313
CID:165489
PubChem ID:196941
Update Time:2025-09-19

D4-abiraterone Chemical and Physical Properties

Names and Identifiers

    • Androsta-4,16-dien-3-one,17-(3-pyridinyl)- (9CI)
    • 17-(3-Pyridinyl)-androsta-4,16-dien-3-one
    • 17-(3-Pyridyl)androsta-5,16-dien-3-one
    • 17-(pyridin-3-yl)androsta-4,16-dien-3-one
    • Androsta-4,16-dien-3-one, 17-(3-pyridinyl)-
    • CB 7627
    • CB-7627
    • Δ4-abiraterone
    • Abiraterone ketone analog
    • D4-abiraterone
    • D4A
    • D4-abiraterone (CB-7627)
    • 7-(3-pyridyl)androsta-5,16-dien-3-one
    • 17-(3-pyridinyl)-androsta-4,16-diene-3-one
    • o4-Abiraterone
    • Z2L6XS2R7H
    • 154229-21-7
    • CB7627
    • (8R,9S,10R,13S,14S)-10,13-Dimethyl-17-(pyridin-3-yl)-6,7,8,9,10,11,12,13,14,15-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
    • Delta4-abiraterone
    • AKOS028109269
    • 17-(3-PYRIDINYL)ANDROSTA-4,16-DIEN-3-ONE
    • U7P
    • DTXSID90934961
    • CHEMBL132778
    • UNII-Z2L6XS2R7H
    • CS-0033729
    • .DELTA.4-ABIRATERONE
    • GYJZZAJJENTSTP-NHFPKVKZSA-N
    • BDBM50216168
    • HY-109619
    • SCHEMBL1961409
    • MS-25350
    • Q30647364
    • (8alpha)-17-(pyridin-3-yl)androsta-4,16-dien-3-one
    • 17-(3-Pyridyl)androsta-4,16-dien-3-one
    • Abiraterone D4A metabolite
    • (8R,9S,10R,13S,14S)-10,13-dimethyl-17-(pyridin-3-yl)-1,2,6,7,8,9,10,11,12,13,14,15-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
    • Abiraterone (D4A)
    • (8R,9S,10R,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
    • DA-62627
    • A11351
    • ?4-abiraterone
    • Abiraterone (D4A)?
    • MDL: MFCD31544313
    • Inchi: 1S/C24H29NO/c1-23-11-9-18(26)14-17(23)5-6-19-21-8-7-20(16-4-3-13-25-15-16)24(21,2)12-10-22(19)23/h3-4,7,13-15,19,21-22H,5-6,8-12H2,1-2H3/t19-,21-,22-,23-,24+/m0/s1
    • InChI Key: GYJZZAJJENTSTP-NHFPKVKZSA-N
    • SMILES: O=C1C=C2CC[C@H]3[C@@H]4CC=C(C5C=NC=CC=5)[C@@]4(C)CC[C@@H]3[C@@]2(C)CC1

Computed Properties

  • Exact Mass: 347.22507
  • Monoisotopic Mass: 347.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: >141°C (dec.)
  • Boiling Point: 504.6±50.0 °C at 760 mmHg
  • Flash Point: 259.9±37.5 °C
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
  • PSA: 29.96
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

D4-abiraterone Security Information

D4-abiraterone Pricemore >>

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